Cas no 870004-04-9 (4,4,5,5-Tetramethyl-2-(4-vinylphenyl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(4-vinylphenyl)-1,3,2-dioxaborolane
• CAS No: 870004-04-9
• MF: C₁₄H₁₉BO₂
• MW: 230.110464334488
• MDL: MFCD18733870
• CID: 1860298
• PubChem ID: 23629516
• Update Time: 2025-08-04

4,4,5,5-Tetramethyl-2-(4-vinylphenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-(4-vinylphenyl)-1,3,2-dioxaborolane
• (4-VINYLPHENYL)BORONIC ACID PINACOL ESTER
• 4-Vinylphenylboronic acid pinacol ester
• 4-aminosrtyrene
• 4-Aminostryene
• 4-Ethenylaniline
• 4-ethenyl-benzenamin
• 4-vinylaniline
• 4-vinylphenylamine
• 4-vinylphenylpinacol-boronic ester
• aminostyrene
• p-amino-styrene
• para amino vinyl benzene
• P-VINYLANILINE
• Styrene-4-amine
• 2-(4-ethenylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AMTB398
• C14H19B02
• FCH2752338
• OR310973
• AK167859
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)styrene
• 2-(4-Vinylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborole
• 1,3,2-Dioxaborolane, 2-(4-ethenylphenyl)-4,4,5,5-tetrameth
• 2-(4-Ethenylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (ACI)
• p-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)styrene
• SY271944
• AKOS024258539
• DB-103638
• EN300-1706457
• 870004-04-9
• SCHEMBL476834
• AS-2499
• CS-0158022
• MFCD18733870
• 1,3,2-Dioxaborolane, 2-(4-ethenylphenyl)-4,4,5,5-tetramethyl-
• 4,4,5,5-Tetramethyl-2-(4-vinylphenyl)-1,3,2-dioxaborolane

• MDL： MFCD18733870
• Inchi： 1S/C14H19BO2/c1-6-11-7-9-12(10-8-11)15-16-13(2,3)14(4,5)17-15/h6-10H,1H2,2-5H3
• InChI Key： ONBKTEDYJFZZCU-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1C=CC(C=C)=CC=1

Computed Properties

• Exact Mass: 230.14800
• Monoisotopic Mass: 230.1478100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Refractive Index: 1.5
• PSA: 18.46000
• LogP: 2.62880

4,4,5,5-Tetramethyl-2-(4-vinylphenyl)-1,3,2-dioxaborolane Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 4,4,5,5-Tetramethyl-2-(4-vinylphenyl)-1,3,2-dioxaborolane

Introduction to 4,4,5,5-Tetramethyl-2-(4-vinylphenyl)-1,3,2-dioxaborolane (CAS No. 870004-04-9)

4,4,5,5-Tetramethyl-2-(4-vinylphenyl)-1,3,2-dioxaborolane, with the chemical formula C₁₄H₁₉B₁O₃, is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This boryl ether derivative is particularly valued for its utility in cross-coupling reactions, which are fundamental to the construction of complex molecular architectures in drug discovery and material science. The compound’s unique structural features, including a tetramethyl-substituted dioxaborolane core and a 4-vinylphenyl group, make it a versatile intermediate for the synthesis of biologically active molecules.

The CAS No. 870004-04-9 identifier firmly establishes this compound’s place in the chemical registry and underscores its significance in industrial and academic applications. Its molecular design incorporates elements that enhance reactivity while maintaining stability, making it an attractive choice for researchers seeking efficient synthetic routes. The presence of a vinyl group at the para position relative to the phenyl ring introduces additional functionalization possibilities, enabling further derivatization to achieve specific pharmacological or material properties.

In recent years, the demand for advanced boron-containing reagents has surged due to their role in facilitating transition-metal-catalyzed reactions. 4,4,5,5-Tetramethyl-2-(4-vinylphenyl)-1,3,2-dioxaborolane exemplifies this trend by serving as a precursor in palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in medicinal chemistry for constructing heterocyclic scaffolds found in many therapeutic agents. The boryl ether moiety’s ability to undergo deprotonative coupling with aryl or vinyl halides underscores its importance as a building block in modern drug development.

The tetramethyl-substituted dioxaborolane core contributes to the compound’s overall stability and reduces unwanted side reactions by minimizing steric hindrance around the boron atom. This feature is particularly advantageous when working under mild conditions or with sensitive substrates. Additionally, the 4-vinylphenyl substituent provides a handle for further chemical manipulation, allowing researchers to introduce diverse functional groups into the molecule. Such flexibility is critical for optimizing bioactivity and pharmacokinetic profiles during drug design.

Current research highlights demonstrate the compound’s utility in synthesizing novel therapeutic entities. For instance, studies have shown its efficacy in generating complex organic frameworks with potential applications in oncology and neurology. The ability to incorporate boron atoms into these structures not only enhances molecular complexity but also opens avenues for exploring bioconjugation strategies that leverage boronic acid functionalities. These advancements underscore the growing relevance of organoboron compounds like 4,4,5,5-Tetramethyl-2-(4-vinylphenyl)-1,3,2-dioxaborolane in addressing unmet medical needs.

The synthesis of this compound typically involves multi-step organic transformations that highlight its synthetic versatility. Key steps often include the formation of a dioxaborolane ring through lithiation-borylation sequences followed by selective functionalization at the vinyl position. Such synthetic methodologies showcase the compound’s adaptability to various reaction conditions and highlight its role as a cornerstone intermediate in advanced synthetic chemistry.

In conclusion, 4,4,5,5-Tetramethyl-2-(4-vinylphenyl)-1,3,2-dioxaborolane (CAS No. 870004-04-9) represents a cutting-edge reagent with broad applications across pharmaceuticals and materials science. Its unique structural attributes enable efficient cross-coupling strategies that are indispensable for constructing intricate molecular architectures. As research continues to uncover new synthetic pathways and biological applications, tetramethyl-substituted dioxaborolanes will remain at the forefront of innovation in organometallic chemistry and drug discovery.